molecular formula C21H24F2N2O B2689114 3,4-difluoro-N-(2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzamide CAS No. 955592-43-5

3,4-difluoro-N-(2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzamide

Cat. No. B2689114
CAS RN: 955592-43-5
M. Wt: 358.433
InChI Key: FVWITCCWTLOLQR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “3,4-difluoro-N-(2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzamide” is a complex organic molecule. It contains a benzamide group, which is a common feature in many pharmaceutical drugs . The molecule also contains a tetrahydroquinoline group, which is a type of heterocyclic compound. Heterocyclic compounds are often bioactive and can have various biological applications .

Scientific Research Applications

Fluorinated Heterocycles in Drug Discovery

Fluorinated heterocycles are pivotal in the pharmaceutical and agrochemical industries due to their unique properties, such as enhanced stability, lipophilicity, and bioavailability. The synthesis of fluorinated heterocycles, such as those involving rhodium(III)-catalyzed C-H activation and coupling with difluorovinyl tosylate, demonstrates the versatility of fluorinated compounds in creating biologically active molecules. This methodology could be relevant for synthesizing derivatives of the compound , potentially enhancing its pharmaceutical attributes (Wu et al., 2017).

Selective Fluorination Techniques

Selective fluorination reagents, such as aminodifluorosulfinium salts, offer enhanced thermal stability and ease of handling, which are crucial for the safe and efficient synthesis of fluorinated compounds. These reagents enable the conversion of alcohols to alkyl fluorides and carbonyls to gem-difluorides, which could be instrumental in the synthesis or modification of the target compound to improve its reactivity or pharmacokinetic properties (L’Heureux et al., 2010).

Imaging Applications

Fluorine-18 labeled benzamide analogues have been explored for imaging the sigma2 receptor status of solid tumors using positron emission tomography (PET), highlighting the diagnostic potential of fluorinated benzamides in oncology. This application underscores the potential of fluorinated derivatives of the specified compound for use in diagnostic imaging or targeted therapy (Tu et al., 2007).

Antibacterial Applications

The synthesis and evaluation of fluorinated quinolines have demonstrated significant antibacterial activities. This suggests that modifications of the target compound through fluorination could render it a valuable candidate for antibacterial drug development (Sheu et al., 1998).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be a pharmaceutical drug, it could interact with biological receptors or enzymes in the body. The benzamide group is a common feature in many drugs and can bind to various biological targets .

properties

IUPAC Name

3,4-difluoro-N-[2-(1-propyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]benzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H24F2N2O/c1-2-11-25-12-3-4-16-13-15(5-8-20(16)25)9-10-24-21(26)17-6-7-18(22)19(23)14-17/h5-8,13-14H,2-4,9-12H2,1H3,(H,24,26)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FVWITCCWTLOLQR-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCN1CCCC2=C1C=CC(=C2)CCNC(=O)C3=CC(=C(C=C3)F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H24F2N2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

358.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,4-difluoro-N-(2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.